Cas no 25952-74-3 (3,5-Dibromo-4-hydroxybenzaldehyde oxime)

• Product Name: 3,5-Dibromo-4-hydroxybenzaldehyde oxime
• CAS No: 25952-74-3
• MF: C₇H₅NO₂Br₂
• MW: 294.9281
• CID: 273366
• PubChem ID: 135445573
• Update Time: 2024-10-30

3,5-Dibromo-4-hydroxybenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3,5-dibromo-4-hydroxy-, oxime
• 2,6-dibromo-4-[(hydroxyamino)methylidene]cyclohexa-2,5-dien-1-one
• 3,5-Dibromo-4-hydroxybenzaldehyde oxime
• 3,5-Dibrom-4-hydroxy-benzaldehyd-oxim
• 3,5-Dibrom-4-hydroxy-benzaldoxim
• 3,5-dibromo-4-hydroxy-benzaldehyde-oxime
• HcNDPEKPqNqLbbbtQSCAADpBI`
• HcNDPEKPqNqLbbbtQSCAADpBIP
• Benzaldehyde, 3,5-dibromo-4-hydroxy-, oxime
• 2,6-dibromo-4-[(E)-hydroxyiminomethyl]phenol
• SCHEMBL17476095
• 2,6-Dibromo-4-((hydroxyamino)methylene)cyclohexa-2,5-dien-1-one
• 25952-74-3

• Inchi： InChI=1S/C7H5Br2NO2/c8-5-1-4(3-10-12)2-6(9)7(5)11/h1-3,11-12H/b10-3+
• InChI Key： UVKQTDFYDUQTKK-XCVCLJGOSA-N
• SMILES： BrC1C(=C(C=C(/C=N/O)C=1)Br)O

Computed Properties

• Exact Mass: 292.86900
• Monoisotopic Mass: 292.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 3.5

Experimental Properties

• Density: 2.091
• Melting Point: 198 °C
• Boiling Point: 311.907°C at 760 mmHg
• Flash Point: 142.436°C
• Refractive Index: 1.661
• PSA: 52.82000
• LogP: 2.72530

3,5-Dibromo-4-hydroxybenzaldehyde oxime Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols